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Compound Name: Partricin

Cat. No.: B081090 Get Quote

Technical Support Center: Partricin Antifungal
Assays
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Partricin antifungal assays. The information is presented in a question-and-answer format to

directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Partricin?

Partricin is a polyene macrolide antibiotic. Its primary antifungal mechanism involves binding

to ergosterol, a critical component of the fungal cell membrane. This binding disrupts the

membrane's integrity, leading to increased permeability, leakage of essential intracellular

components, and ultimately, fungal cell death. This direct interaction with existing ergosterol in

the cell membrane allows for rapid disruption of the fungal cell's viability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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